Cas no 116775-53-2 (8-methyl-1-Isoquinolinecarbonitrile)
116775-53-2 structure
Product Name:8-methyl-1-Isoquinolinecarbonitrile
CAS No:116775-53-2
MF:C11H8N2
MW:168.194622039795
CID:1100301
PubChem ID:14027544
Update Time:2025-04-20
8-methyl-1-Isoquinolinecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 8-methyl-1-Isoquinolinecarbonitrile
- 8-methylisoquinoline-1-carbonitrile
- 116775-53-2
- 1-Isoquinolinecarbonitrile, 8-methyl-
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- Inchi: 1S/C11H8N2/c1-8-3-2-4-9-5-6-13-10(7-12)11(8)9/h2-6H,1H3
- InChI Key: QFYCSRQQWHZOJH-UHFFFAOYSA-N
- SMILES: N1C=CC2C=CC=C(C)C=2C=1C#N
Computed Properties
- Exact Mass: 168.068748264g/mol
- Monoisotopic Mass: 168.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 36.7Ų
8-methyl-1-Isoquinolinecarbonitrile Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
116775-53-2 (8-methyl-1-Isoquinolinecarbonitrile) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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